Cas no 2097967-62-7 (3-(2-methoxy-5-methylphenyl)pyrimidine-2,4(1H,3H)-dione)

• Product Name: 3-(2-methoxy-5-methylphenyl)pyrimidine-2,4(1H,3H)-dione
• CAS No: 2097967-62-7
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 5723539
• PubChem ID: 121205075
• Update Time: 2023-10-26

3-(2-methoxy-5-methylphenyl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• F1967-2371
• 2097967-62-7
• AKOS026713610
• 3-(2-methoxy-5-methylphenyl)pyrimidine-2,4(1H,3H)-dione
• starbld0040965
• 2,4(1H,3H)-Pyrimidinedione, 3-(2-methoxy-5-methylphenyl)-

• Inchi： 1S/C12H12N2O3/c1-8-3-4-10(17-2)9(7-8)14-11(15)5-6-13-12(14)16/h3-7H,1-2H3,(H,13,16)
• InChI Key： DVTMTDPOWZIWDM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1N1C(C=CNC1=O)=O

Computed Properties

• Exact Mass: 232.08479225g/mol
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• pka: 9.16±0.10(Predicted)